Cas no 514209-42-8 (3-(4-Methylpiperazin-1-ylmethyl)benzoic acid)

• Product Name: 3-(4-Methylpiperazin-1-ylmethyl)benzoic acid
• CAS No: 514209-42-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD01202932
• CID: 68356
• PubChem ID: 329768543
• Update Time: 2025-04-18

3-(4-Methylpiperazin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylpiperazin-1-ylmethyl)benzoic acid
• 3-[(4-Methylpiperazin-1-yl)methyl]benzoic acid
• 3-(4-methyl-piperazin-1-ylmethyl)-benzoic acid
• 3-(4-methyl-piperazin-1-ylmethyl)-benzoic acid, AldrichCPR
• FT-0707597
• EN300-58194
• Benzoic acid, 3-[(4-methyl-1-piperazinyl)methyl]-
• CS-0341330
• AB08364
• 3- pound 4-Methylpiperazin-1-ylmethyl)benzoic acid
• 514209-42-8
• SCHEMBL3453981
• AKOS000104859
• A828579
• DTXSID90588180
• 3-((4-methylpiperazin-1-yl)methyl)benzoic acid
• 3-[(4-methyl-1-piperazinyl)methyl]benzoic acid
• BCP31395
• SY064508
• MFCD01202932
• GS-4413
• 3-(4-Methyl-piperazin-1-ylmethyl)benzoic acid
• 3-(4-methyl-piperazin-1-ylmethyl)-benzoic acid, 95%
• DB-001621

• MDL： MFCD01202932
• Inchi： 1S/C13H18N2O2/c1-14-5-7-15(8-6-14)10-11-3-2-4-12(9-11)13(16)17/h2-4,9H,5-8,10H2,1H3,(H,16,17)
• InChI Key： SMSCFZLMSBEZQU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 383.7±32.0 °C at 760 mmHg
• Flash Point: 185.8±25.1 °C
• Refractive Index: 1.58
• PSA: 43.78000
• LogP: 1.00800
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-Methylpiperazin-1-ylmethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-34-22
• Safety Instruction： 26-45-36/37/39-23
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)